Cas no 10338-58-6 (Methyl 4-Piperidinobenzenecarboxylate)

• Product Name: Methyl 4-Piperidinobenzenecarboxylate
• CAS No: 10338-58-6
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• MDL: MFCD08444024
• CID: 118541
• PubChem ID: 15154253
• Update Time: 2025-11-02

Methyl 4-Piperidinobenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(1-piperidinyl)-, methyl ester
• METHYL 4-PIPERIDIN-1-YLBENZOATE
• Methyl 4-piperidinobenzenecarboxylate
• 4-piperidin-1-yl-benzoic acid methyl ester
• 4-Piperidino-benzoesaeure-methylester
• Methyl 4-(piperidin-1-yl)benzoate
• methyl 4-piperidylbenzoate
• methylpiperidinobenzenecarboxylate
• A896475
• 10338-58-6
• AKOS005072419
• DGHBETAWIXVCFO-UHFFFAOYSA-N
• N-(p-methoxycarbonylphenyl)piperidine
• J-522260
• SB43406
• SCHEMBL5742108
• FT-0680791
• EA-0710
• CS-0440088
• MFCD08444024
• DTXSID20569225
• Methyl 4-(1-piperidinyl)benzoate
• DB-431147
• Methyl 4-Piperidinobenzenecarboxylate

• MDL： MFCD08444024
• Inchi： 1S/C13H17NO2/c1-16-13(15)11-5-7-12(8-6-11)14-9-3-2-4-10-14/h5-8H,2-4,9-10H2,1H3
• InChI Key： DGHBETAWIXVCFO-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)N1CCCCC1)=O

Computed Properties

• Exact Mass: 219.12600
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 94-96°C
• Boiling Point: 354.7±25.0 °C at 760 mmHg
• Flash Point: 137.7±14.0 °C
• Refractive Index: 1.542
• PSA: 29.54000
• LogP: 2.52850
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 4-Piperidinobenzenecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on Methyl 4-Piperidinobenzenecarboxylate

Comprehensive Overview of Methyl 4-Piperidinobenzenecarboxylate (CAS No. 10338-58-6): Properties, Applications, and Industry Insights

Methyl 4-Piperidinobenzenecarboxylate (CAS No. 10338-58-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring a piperidine moiety linked to a benzenecarboxylate group, exhibits unique physicochemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "Methyl 4-Piperidinobenzenecarboxylate synthesis" or "CAS 10338-58-6 applications," reflecting its relevance in drug development and material science.

The compound's molecular structure combines aromatic and aliphatic characteristics, enabling versatile reactivity. Its methyl ester group enhances solubility in organic solvents, while the piperidine ring contributes to its potential bioactivity. Recent studies highlight its role in designing central nervous system (CNS) therapeutics, aligning with trending topics such as "neuropharmacology intermediates" and "small molecule drug discovery." Analytical techniques like HPLC and NMR are commonly employed to verify its purity, a critical factor for laboratories focusing on "high-precision chemical synthesis."

In industrial contexts, Methyl 4-Piperidinobenzenecarboxylate serves as a precursor for heterocyclic compounds, addressing growing demand in agrochemicals and specialty chemicals. Sustainability-driven queries like "green chemistry alternatives for esterification" or "catalytic efficiency in piperidine derivatives" underscore the compound's alignment with eco-friendly synthesis trends. Its stability under moderate temperatures further supports scalable production, a key consideration for manufacturers optimizing "cost-effective batch processes."

Emerging applications in catalysis and polymer science have expanded the compound's utility. For instance, its incorporation into ligand frameworks for metal-catalyzed reactions resonates with searches for "transition metal catalyst design." Additionally, its potential in photoresist materials for electronics fabrication aligns with the surge in "semiconductor industry chemicals" inquiries. Such interdisciplinary relevance positions CAS No. 10338-58-6 as a compound of interest for both academic and industrial R&D teams.

Quality control protocols for Methyl 4-Piperidinobenzenecarboxylate emphasize compliance with ICH guidelines, addressing concerns about "regulatory standards for pharmaceutical intermediates." Storage recommendations typically include inert atmospheres to prevent hydrolysis, a detail frequently searched by logistics professionals handling "sensitive ester compounds." These operational insights cater to a niche audience seeking technical depth beyond generic compound descriptions.

Future research directions may explore the compound's structure-activity relationships (SAR) in medicinal chemistry, a topic gaining traction in "computational drug modeling" discussions. Collaborative efforts between synthetic chemists and computational biologists could unlock novel applications, further elevating the profile of this versatile intermediate. As innovation accelerates, CAS No. 10338-58-6 remains a focal point for advancements at the intersection of organic synthesis and applied sciences.